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Compound of Interest

Compound Name: CY5-N3

Cat. No.: B8068905

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of CY5-
N3 azide, a fluorescent dye commonly utilized in biological imaging and click chemistry
applications. The information presented herein is intended to support researchers in the
effective handling, storage, and application of this compound.

Core Properties of CY5-N3 Azide

CY5-N3, or Sulfo-Cyanine5-azide, is a fluorescent dye featuring an azide functional group. This
allows it to be used in bioorthogonal reactions, such as copper-catalyzed azide-alkyne
cycloaddition (CUAAC) and strain-promoted azide-alkyne cycloaddition (SPAAC), for the
labeling of biomolecules. Its fluorescence properties, with an excitation maximum around 646
nm and an emission maximum around 662 nm, make it suitable for detection using standard
fluorescence instrumentation.[1][2][3]

Solubility Data

The solubility of CY5-N3 azide is a critical factor for its use in various experimental settings.
The compound's solubility is highly dependent on the solvent used. The following table
summarizes the available quantitative and qualitative solubility data for CY5-N3 azide and its
sulfonated forms. It is recommended to use freshly opened, anhydrous solvents, as the
presence of moisture, particularly in hygroscopic solvents like DMSO, can significantly impact
solubility.[1][2]
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Compound . Concentration
. Solvent Solubility Notes
Variant (mM)
Ultrasonic and
CY5-N3 (Sulfo- warming to 60°C
_ ) DMSO 100 mg/mL 135.33 )
Cyanine5-azide) may be required.
[11[2]
Ultrasonic
Water 8.33 mg/mL 11.27 treatment may
be needed.[1]
Sonication is
CY5-N3 DMSO 20 mg/mL 27.07 recommended.
[4]
Ultrasonic
Sulfo-Cy5-N3 DMSO 125 mg/mL 172.44 treatment may

be needed.[5]

DMSO, DMF,

Cy5 Azide Soluble Not specified 3][6
y DCM p [31[6]
Water-Soluble Water, DMSO, N
] Soluble Not specified [7]
Cy5 Azide DMF

Stability Data and Recommendations

Organic azides, including CY5-N3, are energetic compounds that require careful handling and
storage to prevent degradation and ensure safety.[8][9] The stability of CY5-N3 is influenced by
factors such as temperature, light exposure, and the chemical environment.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.medchemexpress.com/CY3-N3.html
https://www.medchemexpress.com/CY3-N3.html?locale=ja-JP
https://www.medchemexpress.com/CY3-N3.html
https://www.targetmol.com/compound/cy5-n3
https://www.medchemexpress.com/sulfo-cy5-n3.html
https://broadpharm.com/product/bp-23908
https://www.lumiprobe.com/p/cy5-azide
https://vectorlabs.com/products/cy5-azide/
https://www.benchchem.com/product/b8068905?utm_src=pdf-body
https://www.safety.pitt.edu/sites/default/files/docs/04-028SafeHandlingAzides.pdf
https://safety.fsu.edu/safety_manual/Azide%20Compounds.pdf
https://www.benchchem.com/product/b8068905?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8068905?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Parameter

Recommendation/Data

Rationale/Reference

Storage (Solid)

Store at -20°C in the dark.[3][6]
[10][11]

To prevent thermal and

photodegradation.

Storage (In Solution)

Store at -80°C for up to 6
months or -20°C for up to 1
month. Protect from light.[5]
Aliguoting is recommended to
avoid repeated freeze-thaw

cycles.[4]

To maintain the stability of the

compound in solution.

General Handling

Prepare solutions fresh for
best results.[1][2][4]

The compound is unstable in

solution over long periods.

Light Sensitivity

Avoid prolonged exposure to
light.[4][6][8][12]

Cyanine dyes are susceptible

to photobleaching.

pH Sensitivity

Fluorescence is pH-insensitive
from pH 4 to pH 10.[7]

The dye can be used in a wide

range of biological buffers.

Chemical Incompatibility

Avoid mixing with acids, as this
can form highly toxic and
explosive hydrazoic acid.[8]
[13] Do not use halogenated
solvents (e.g.,
dichloromethane, chloroform)
as they can form explosive di-
and tri-azidomethanes.[8][13]
Avoid contact with metals to
prevent the formation of

unstable metal azides.[8]

To prevent hazardous

reactions.

Experimental Protocols

The following sections provide detailed methodologies for determining the solubility and

stability of CY5-N3 azide. These protocols are illustrative and based on standard laboratory

practices, and may require optimization for specific experimental conditions.
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Protocol for Determining Solubility

This protocol outlines a method to determine the solubility of CY5-N3 azide in a specific solvent
by creating a saturated solution and measuring the concentration of the dissolved compound.
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Experimental Workflow for Solubility Determination

Preparation

Weigh CY5-N3 Azide

Measure Solvent Volume

Saturatio

Add excess CY5-N3 to solvent

;

Equilibrate at constant temperature with agitation

Separation

Centrifuge to pellet undissolved solid

:

Filter supernatant (0.22 pm filter)

Analysis

Prepare serial dilutions of the supernatant

:

Measure absorbance/fluorescence

;

Calculate concentration using a standard curve

Solubility Value
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Experimental Workflow for Stability Assessment

Preparation

Prepare a stock solution of CY5-N3 Azide

;

Aliquot into multiple vials for different conditions

mbatio;/dder 'Ig\sonditior\

Condition 1 Condition 2 Condition 3 Condition 4
(e.g., -20°C, dark) (e.g., 4°C, dark) (e.g., RT, ambient light) (e.g., RT, dark)
Tirsg)int Analysis
T=0
T=1 day
T=7 days
T=n days

:

Measure absorbance/fluorescence at each time point

Degradation Profile
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Stability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8068905#cy5-n3-azide-solubility-and-stability-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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